Cas no 18677-49-1 (3,5-Dimethoxy-2-nitropyridine)

• Product Name: 3,5-Dimethoxy-2-nitropyridine
• CAS No: 18677-49-1
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD00234330
• CID: 4905003
• Update Time: 2026-02-27

3,5-Dimethoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-2-nitropyridine
• 3,5-Dimethoxy-2-nitro-pyridine
• AMY17682
• 3,5-Dimethoxy-2-nitropyridine

• MDL： MFCD00234330
• Inchi： 1S/C7H8N2O4/c1-12-5-3-6(13-2)7(8-4-5)9(10)11/h3-4H,1-2H3
• InChI Key： PLDJLURDYKCZDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C([N+](=O)[O-])=NC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 1
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3,5-Dimethoxy-2-nitropyridine

3,5-Dimethoxy-2-nitropyridine (CAS 18677-49-1): Properties, Applications, and Market Insights

3,5-Dimethoxy-2-nitropyridine (CAS 18677-49-1) is a specialized nitropyridine derivative with growing importance in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine ring substituted with two methoxy groups at positions 3 and 5, and a nitro group at position 2, creating unique electronic properties that make it valuable for various synthetic applications.

The molecular formula of 3,5-dimethoxy-2-nitropyridine is C7H8N2O4, with a molecular weight of 184.15 g/mol. Its distinct chemical structure contributes to several interesting characteristics: moderate solubility in organic solvents like ethanol and DMSO, a melting point range of 98-102°C, and stability under normal storage conditions. These physicochemical properties make it particularly useful as a building block in medicinal chemistry.

Recent trends in drug discovery have increased interest in nitropyridine derivatives like 3,5-dimethoxy-2-nitropyridine. Pharmaceutical researchers are exploring its potential as a precursor for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The compound's ability to serve as a versatile intermediate in organic synthesis makes it valuable for creating libraries of bioactive molecules.

In material science applications, 3,5-dimethoxy-2-nitropyridine has shown promise in the development of organic electronic materials. Its electron-withdrawing nitro group combined with electron-donating methoxy groups creates interesting charge-transfer properties that could be useful in organic semiconductors or photovoltaic materials.

The global market for specialty pyridine derivatives like 3,5-dimethoxy-2-nitropyridine is experiencing steady growth, driven by increasing R&D investment in pharmaceutical and agrochemical sectors. Current market analysis suggests particular demand from contract research organizations and academic institutions focused on medicinal chemistry and heterocyclic compound synthesis.

From a synthetic chemistry perspective, 3,5-dimethoxy-2-nitropyridine offers several advantages. The methoxy groups provide stability while allowing for further functionalization, and the nitro group serves as an excellent handle for subsequent transformations. These features make it particularly valuable for multi-step synthesis in drug development pipelines.

Environmental and safety considerations for 3,5-dimethoxy-2-nitropyridine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with personal protective equipment is recommended. The compound's environmental fate and biodegradation characteristics are currently being studied as part of broader green chemistry initiatives in the chemical industry.

Analytical characterization of 3,5-dimethoxy-2-nitropyridine typically involves HPLC for purity assessment, along with standard spectroscopic methods (1H NMR, 13C NMR, and IR spectroscopy). Recent advances in analytical chemistry techniques have improved the detection and quantification of this compound in complex matrices.

Future research directions for 3,5-dimethoxy-2-nitropyridine include exploring its potential in catalytic systems and as a ligand in coordination chemistry. The compound's unique electronic properties make it an interesting candidate for asymmetric synthesis applications and the development of novel catalytic processes.

For researchers working with 3,5-dimethoxy-2-nitropyridine, proper storage conditions include protection from moisture and storage at room temperature in well-sealed containers. Stability studies indicate good shelf life when stored under these conditions, making it a practical choice for chemical synthesis applications.

The synthesis of 3,5-dimethoxy-2-nitropyridine typically involves nitration of the corresponding dimethoxypyridine precursor. Process optimization studies continue to improve yields and reduce byproducts, addressing key concerns in process chemistry and scale-up operations.

In the context of structure-activity relationship studies, 3,5-dimethoxy-2-nitropyridine serves as an important scaffold. Medicinal chemists value its ability to modulate electronic properties and steric effects in drug candidates, particularly in central nervous system targets and antimicrobial agents.

The patent landscape surrounding 3,5-dimethoxy-2-nitropyridine and related compounds shows increasing activity, particularly in pharmaceutical applications. Recent filings demonstrate growing interest in its use as an intermediate for kinase inhibitors and other therapeutic agents.

From a regulatory perspective, 3,5-dimethoxy-2-nitropyridine is not currently subject to significant restrictions in most jurisdictions. However, researchers should stay informed about evolving chemical regulations as understanding of nitropyridine compounds advances.

Quality control standards for 3,5-dimethoxy-2-nitropyridine typically specify minimum purity levels of 97-98% for research applications. Advanced purification techniques including recrystallization and column chromatography can achieve even higher purity levels for specialized uses.

In conclusion, 3,5-dimethoxy-2-nitropyridine (CAS 18677-49-1) represents an important building block in modern organic synthesis with growing applications across multiple research fields. Its unique combination of structural features and synthetic versatility ensures continued interest from the pharmaceutical and materials science communities.